3-(3-Chloro-4-methoxyphenyl)-5-fluorobenzoic acid, 95%

• IUPAC Name: 3-(3-chloro-4-methoxyphenyl)-5-fluorobenzoic acid
• InChI: InChI=1S/C14H10ClFO3/c1-19-13-3-2-8(7-12(13)15)9-4-10(14(17)18)6-11(16)5-9/h2-7H,1H3,(H,17,18)
• InChI Key: JJYUFINMCBQRGM-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=CC(=CC(=C2)F)C(=O)O)Cl
• Molecular Formula: C14H10ClFO3
• DSSTOX Substance ID: DTXSID10691049
• Molecular Weight: 280.68 g/mol
• CAS RN: 1261898-38-7

Description

3-(3-Chloro-4-methoxyphenyl)-5-fluorobenzoic acid (3-C4M-5FB) is a synthetic organic compound that is widely used in scientific research. It is a member of the benzoic acid family and is commonly used as an intermediate in the synthesis of other compounds. It is also used as a reagent in various biochemical and physiological studies.

Scientific Research Applications

3-(3-Chloro-4-methoxyphenyl)-5-fluorobenzoic acid, 95% has a wide range of applications in scientific research. It is commonly used as a reagent in the synthesis of other compounds, such as pharmaceuticals, agrochemicals, and dyes. It is also used in the synthesis of polymers and other materials. Additionally, it is used in biochemical and physiological studies, such as the study of enzyme kinetics, receptor-ligand interactions, and signal transduction pathways.

Mechanism of Action

3-(3-Chloro-4-methoxyphenyl)-5-fluorobenzoic acid, 95% is an inhibitor of the enzyme cyclooxygenase-2 (COX-2). COX-2 is an enzyme involved in the synthesis of prostaglandins, which are hormones that play a role in inflammation and pain. By inhibiting the enzyme, 3-(3-Chloro-4-methoxyphenyl)-5-fluorobenzoic acid, 95% can reduce inflammation and pain.
Biochemical and Physiological Effects
In addition to its anti-inflammatory effects, 3-(3-Chloro-4-methoxyphenyl)-5-fluorobenzoic acid, 95% has been shown to have other biochemical and physiological effects. It has been shown to inhibit the activity of various enzymes, including phosphodiesterases, proteases, and kinases. It has also been shown to modulate the activity of various ion channels, such as calcium and potassium channels.

Advantages and Limitations for Lab Experiments

3-(3-Chloro-4-methoxyphenyl)-5-fluorobenzoic acid, 95% has several advantages for use in laboratory experiments. It is relatively easy to synthesize and is relatively stable in solution. It is also relatively non-toxic and has a low potential for causing side effects. However, it is not very soluble in water and has limited solubility in organic solvents. Additionally, it is sensitive to light and heat, so it must be stored in a cool, dark place.

Future Directions

Given the wide range of applications of 3-(3-Chloro-4-methoxyphenyl)-5-fluorobenzoic acid, 95%, there are a number of potential future directions for research. These include further investigation of its effects on enzyme activity, ion channels, and signal transduction pathways. Additionally, research could be done to explore its potential as an anti-tumor agent or as a drug delivery system. Finally, research could be done to explore its potential for use in other fields, such as agriculture and food science.

Synthesis Methods

3-(3-Chloro-4-methoxyphenyl)-5-fluorobenzoic acid, 95% is synthesized by reacting 4-methoxybenzaldehyde with 3-chloro-5-fluorobenzoyl chloride in the presence of a base, such as sodium hydroxide or potassium carbonate. The reaction is typically carried out in an organic solvent, such as ethanol or methanol, at a temperature of 40-50°C. The reaction is relatively simple and can be completed in a few hours.